2-Hydroxy-4-nitrobenzoyl chloride
Cat. No. B8735513
M. Wt: 201.56 g/mol
InChI Key: GIXCHTWQWLWUCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH:18]([Cl:19])([Cl:20])[Cl:21].[N+:5](=[O:6])([O-:7])[c:8]1[cH:9][c:10]([OH:17])[c:11]([C:12](=[O:13])[OH:14])[cH:15][cH:16]1.[S:1]([Cl:2])([Cl:3])=[O:4]>>[Cl:3][C:12]([c:11]1[c:10]([OH:17])[cH:9][c:8]([N+:5](=[O:6])[O-:7])[cH:16][cH:15]1)=[O:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClC(Cl)Cl
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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O=C(O)c1ccc([N+](=O)[O-])cc1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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O=C(Cl)c1ccc([N+](=O)[O-])cc1O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
